Cas no 1912-55-6 (Allodeoxycholic Acid)
Allodeoxycholic Acid structure
Product Name:Allodeoxycholic Acid
CAS No:1912-55-6
MF:C24H40O4
MW:392.572008132935
CID:214676
PubChem ID:5283833
Update Time:2025-04-19
Allodeoxycholic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,3,12-dihydroxy-, (3a,5a,12a)-
- (3a,5a,12a)-3,12-dihydroxy-Cholan-24-oic acid
- (3alpha,5alpha,12alpha)-3,12-dihydroxycholan-24-oic acid
- Allodeoxycholic acid
- C17687
- Allodeoxycholate
- 3alpha,12alpha-Dihydroxy-5alpha-cholanoic acid
- SCHEMBL20204259
- (4R)-4-[(3R,5S,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- LMST04010044
- Q27155217
- 3a,12a-Dihydroxy-5a-cholanoic acid
- 3alpha,12alpha-Dihydroxy-5alpha-cholan-24-oic Acid
- CHEBI:81276
- 5alpha-Deoxycholic acid
- DTXSID401259147
- 1912-55-6
- Allodeoxycholic Acid
-
- Inchi: 1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1
- InChI Key: KXGVEGMKQFWNSR-WFTUMUMQSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O
Computed Properties
- Exact Mass: 392.2928
- Monoisotopic Mass: 392.29265975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.128
- Boiling Point: 547.1°C at 760 mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.543
- PSA: 77.76
Allodeoxycholic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A543270-1mg |
Allodeoxycholic Acid |
1912-55-6 | 1mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A543270-5mg |
Allodeoxycholic Acid |
1912-55-6 | 5mg |
$ 620.00 | 2023-04-19 | ||
| TRC | A543270-10mg |
Allodeoxycholic Acid |
1912-55-6 | 10mg |
$ 1194.00 | 2023-04-19 | ||
| TRC | A543270-100mg |
Allodeoxycholic Acid |
1912-55-6 | 100mg |
$ 9200.00 | 2023-09-09 |
Allodeoxycholic Acid Related Literature
-
Shenghua Gu,Bei Cao,Runbin Sun,Yueqing Tang,Janice L. Paletta,Xiao-Lei Wu,Linsheng Liu,Weibin Zha,Chunyan Zhao,Yan Li,Jason M. Radlon,Phillip B. Hylemon,Huiping Zhou,Jiye Aa,Guangji Wang Mol. BioSyst. 2015 11 463
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